Cas no 73053-85-7 (Pimprinaphine)

• Product Name: Pimprinaphine
• CAS No: 73053-85-7
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 2066671
• PubChem ID: 53381001
• Update Time: 2025-07-16

Pimprinaphine Chemical and Physical Properties

Names and Identifiers

• Pimprinaphine
• 2-Benzyl-5-(1H-indol-3-yl)oxazole
• 2-benzyl-5-(1H-indol-3-yl)-1,3-oxazole
• 73053-85-7
• SCHEMBL12318987
• CHEBI:223281

• Inchi： 1S/C18H14N2O/c1-2-6-13(7-3-1)10-18-20-12-17(21-18)15-11-19-16-9-5-4-8-14(15)16/h1-9,11-12,19H,10H2
• InChI Key： LFWCVFAPGCFWSX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C1OC(C2C3C(=CC=CC=3)NC=2)=CN=1

Computed Properties

• Exact Mass: 274.110613074Da
• Monoisotopic Mass: 274.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on Pimprinaphine

Exploring Pimprinaphine (CAS No. 73053-85-7): A Comprehensive Overview of Its Properties and Applications

In the realm of bioactive compounds, Pimprinaphine (CAS No. 73053-85-7) has garnered significant attention due to its unique chemical structure and potential applications. This alkaloid, derived from natural sources, is often studied for its pharmacological properties, making it a subject of interest for researchers and pharmaceutical developers alike. The compound's molecular formula and structural characteristics contribute to its versatility, enabling it to interact with various biological targets.

One of the most frequently searched questions about Pimprinaphine revolves around its mechanism of action. Studies suggest that this compound may influence specific enzymatic pathways, which could explain its observed bioactivity. Researchers are particularly intrigued by its potential role in modulating cellular processes, a topic that aligns with current trends in precision medicine and targeted therapy. As the scientific community continues to explore natural product derivatives, Pimprinaphine stands out as a promising candidate for further investigation.

The synthesis of Pimprinaphine is another area of interest, especially for chemists focusing on green chemistry and sustainable methodologies. With growing environmental concerns, the demand for eco-friendly synthesis routes has increased, and CAS No. 73053-85-7 is no exception. Recent advancements in catalytic processes and biocatalysis have opened new avenues for producing this compound efficiently while minimizing waste. This aligns with the broader shift toward sustainable pharmaceuticals, a hot topic in both academic and industrial circles.

Beyond its chemical and pharmacological attributes, Pimprinaphine has also piqued the curiosity of those interested in ethnopharmacology. Traditional medicine systems have long utilized plants containing similar alkaloids, and modern science is now validating some of these ancient practices. This intersection of traditional knowledge and contemporary research is a trending subject, particularly among advocates of integrative health approaches.

In summary, Pimprinaphine (CAS No. 73053-85-7) represents a fascinating intersection of chemistry, biology, and medicine. Its potential applications in drug discovery, sustainable synthesis, and holistic health make it a compound worth watching. As research progresses, we can expect to uncover even more about its capabilities and contributions to science and healthcare.